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Introduction

Butyl ricinoleate (CAS No. 151-13-3), the butyl ester of ricinoleic acid, is a versatile
oleochemical with a growing range of applications in pharmaceuticals, cosmetics, and as a
specialty lubricant.[1] Its unique molecular structure, featuring a hydroxyl group and a carbon-
carbon double bond, imparts distinct physical and chemical properties, including its solubility
characteristics.[1] Understanding the solubility of butyl ricinoleate in various organic solvents
is critical for formulation development, particularly in the context of drug delivery systems for
poorly water-soluble active pharmaceutical ingredients (APIs).[1] This technical guide provides
a comprehensive overview of the solubility of butyl ricinoleate, methods for its determination,
and its synthesis.

Core Physical and Chemical Properties of Butyl
Ricinoleate

A foundational understanding of butyl ricinoleate's properties is essential before delving into
its solubility.
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Property Value Reference
Molecular Formula C22H4203 [2][3]
Molecular Weight 354.57 g/mol

Colorless to pale yellow oily
Appearance

liquid
Boiling Point 185°C at 1 mmHg
Melting Point -10°C
Density 0.919 g/cm?3
Flash Point 115°C
Water Solubility Insoluble (3.051 pg/L at 25°C)

Solubility of Butyl Ricinoleate in Organic Solvents

Precise quantitative solubility data for butyl ricinoleate in a wide range of organic solvents is
not extensively documented in publicly available literature. However, qualitative descriptions
consistently indicate its solubility in alcohols and oils.

Qualitative Solubility of Butyl Ricinoleate

Solvent Solubility
Water Insoluble
Alcohol Soluble
Oils Soluble

For the purpose of providing a quantitative context, the following table presents the solubility of
a structurally similar compound, methyl ricinoleate.

Disclaimer: The following data pertains to methyl ricinoleate, not butyl ricinoleate. This
information is provided for illustrative purposes due to the lack of available quantitative data for
butyl ricinoleate.
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Quantitative Solubility of Methyl Ricinoleate

Solvent Concentration
Dimethylformamide (DMF) 50 mg/mL
Dimethyl sulfoxide (DMSO) 50 mg/mL
Ethanol 100 mg/mL
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Experimental Protocols
Determination of Solubility via the Flask Method

The following is a generalized protocol for determining the solubility of a liquid like butyl
ricinoleate in an organic solvent. This method is adapted from the OECD Test Guideline 105
for water solubility, modified for organic solvents.

1. Materials:

» Butyl ricinoleate (high purity)

o Selected organic solvent (analytical grade)

o Erlenmeyer flasks with stoppers

» Constant temperature water bath or incubator
e Analytical balance

e Magnetic stirrer and stir bars

o Syringe filters (solvent-compatible, e.g., PTFE)

o Gas chromatograph (GC) or High-Performance Liquid Chromatograph (HPLC) with a
suitable detector.

2. Procedure:
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» Add an excess amount of butyl ricinoleate to a series of Erlenmeyer flasks.
e Add a known volume of the organic solvent to each flask.

o Stopper the flasks and place them in a constant temperature bath set to the desired
temperature (e.g., 25°C).

 Stir the mixtures for a predetermined equilibration period (e.g., 24-48 hours) to ensure
saturation.

» After equilibration, allow the solutions to stand undisturbed in the temperature bath for at
least 24 hours to allow for phase separation.

o Carefully withdraw a sample from the liquid phase of each flask using a syringe, and
immediately filter it through a solvent-compatible syringe filter to remove any undissolved
butyl ricinoleate.

o Accurately dilute the filtered sample with the same organic solvent to a concentration within
the calibrated range of the analytical instrument.

e Analyze the diluted samples using a pre-calibrated GC or HPLC method to determine the
concentration of butyl ricinoleate.

o Calculate the solubility in g/200mL or other desired units.

Synthesis of Butyl Ricinoleate

Butyl ricinoleate is primarily synthesized through the esterification of ricinoleic acid with
butanol. Both chemical and enzymatic routes are employed.

Chemical Esterification

This method typically involves the reaction of ricinoleic acid with butanol in the presence of an
acid catalyst, such as sulfuric acid, at elevated temperatures. The reaction is driven to
completion by the removal of water, a byproduct of the reaction.

Enzymatic Esterification

© 2025 BenchChem. All rights reserved. 4 /10 Tech Support


https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/product/b087238?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087238?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

An environmentally friendlier alternative to chemical synthesis is the use of lipases as
biocatalysts. This method proceeds under milder reaction conditions, reducing energy

consumption and the formation of byproducts. Lipase-catalyzed esterification can achieve high
conversion rates in organic solvents.

Visualizations
Experimental Workflow for Solubility Determination
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Experimental Workflow for Solubility Determination

Preparation

Add excess Butyl Ricinoleate to flasks

:

Add known volume of organic solvent

Equilibration

Stir at constant temperature (e.g., 24-48h)

:

Settle for phase separation (e.g., 24h)

Analysis

Withdraw and filter sample of liquid phase

:

Dilute sample with solvent

l

Analyze concentration via GC/HPLC

%alculate Solubility
Solubility Data

Click to download full resolution via product page

Caption: Workflow for determining the solubility of butyl ricinoleate.

Logical Relationship in Drug Delivery Application
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Butyl Ricinoleate in Drug Delivery

Formulation Components

Formulation Therapeutic Outcome
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Caption: Role of butyl ricinoleate in enhancing drug delivery.

Synthesis Pathway of Butyl Ricinoleate
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Synthesis of Butyl Ricinoleate
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Caption: General synthesis pathway for butyl ricinoleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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